Cas no 74008-03-0 ((5E)-5-(cyclohexylmethylidene)-1,3-thiazolidine-2,4-dione)

• Product name: (5E)-5-(cyclohexylmethylidene)-1,3-thiazolidine-2,4-dione
• CAS No: 74008-03-0
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 1764746
• PubChem ID: 6447378

(5E)-5-(cyclohexylmethylidene)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (5E)-5-(cyclohexylmethylidene)-1,3-thiazolidine-2,4-dione
• 74008-03-0
• 2,4-Thiazolidinedione, 5-cyclohexylmethylene-
• 5-Cyclohexylmethylenethiazolidine-2,4-dione

• Inchi： InChI=1S/C10H13NO2S/c12-9-8(14-10(13)11-9)6-7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12,13)/b8-6+
• InChI Key： OPEPAWMKWNADQN-SOFGYWHQSA-N
• SMILES： C1CCC(CC1)C=C2C(=O)NC(=O)S2

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5Ų
• XLogP3: 3.1